Cas no 865612-05-1 (2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile)

• Product name: 2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile
• CAS No: 865612-05-1
• MF: C₁₅H₁₄N₂OS₃
• MW: 334.479459285736
• CID: 6123448
• PubChem ID: 952288

2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile
• 2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,3-bis(methylsulfanyl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[bis(methylthio)methylene]-4-(4-methoxyphenyl)-
• 865612-05-1
• AS-871/43476276
• 2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile
• HMS1429O05
• 2-(4-(4-methoxyphenyl)thiazol-2-yl)-3,3-bis(methylthio)acrylonitrile
• IFLab1_006297
• AKOS002377274
• F1488-0001
• MFCD04443674

• Inchi： 1S/C15H14N2OS3/c1-18-11-6-4-10(5-7-11)13-9-21-14(17-13)12(8-16)15(19-2)20-3/h4-7,9H,1-3H3
• InChI Key： KLXGOQJHARBSCX-UHFFFAOYSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(OC)C=C2)=CS1)=C(\SC)/SC

Computed Properties

• Exact Mass: 334.02682659g/mol
• Monoisotopic Mass: 334.02682659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų
• XLogP3: 3.8

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 469.8±55.0 °C(Predicted)
• pka: 0.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile

Compound CAS No. 865612-05-1: 2-(4-(4-Methoxyphenyl)-1,3-thiazol-2-yl)-3,3-bis(methylsulfanyl)prop-2-enenitrile

The compound with CAS No. 865612-05-1, known as 2-(4-(4-Methoxyphenyl)-1,3-thiazol-2-yl)-3,3-bis(methylsulfanyl)prop-2-enenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiazole ring, a 4-methoxyphenyl group, and two methylsulfanyl groups. These structural features contribute to its distinctive chemical properties and potential applications.

The synthesis of this compound involves a multi-step process that combines principles from organocatalysis and transition metal catalysis. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. The incorporation of the thiazole ring is particularly noteworthy, as it is known for its stability and ability to participate in various types of chemical reactions, including π–π interactions and H-bonding.

The presence of the 4-methoxyphenyl group in the molecule introduces electronic effects that can influence the reactivity of the compound. Methoxy groups are well-known for their ability to activate aromatic rings through electron-donating resonance effects, which can enhance the molecule's ability to participate in substitution reactions. Additionally, the two methylsulfanyl groups attached to the propenitrile chain provide steric bulk and contribute to the molecule's overall stability.

In terms of applications, this compound has shown promise in several areas. In the field of medicinal chemistry, it has been investigated as a potential lead compound for drug development. Its structure suggests that it may have bioactivity against certain enzymes or receptors, making it a candidate for further pharmacological studies. Recent research has also explored its potential as a building block for constructing more complex molecules with tailored properties.

Beyond its medicinal applications, this compound has also been studied for its potential use in materials science. Its unique combination of functional groups makes it a candidate for applications in areas such as polymer synthesis, where it could serve as a monomer or cross-linking agent. Additionally, its electronic properties suggest that it may be useful in the development of new materials for electronic devices or sensors.

The study of this compound has also led to insights into broader chemical principles. For example, researchers have used it as a model system to investigate the effects of substituents on the reactivity of thiazole-containing compounds. This work has contributed to our understanding of how different functional groups can influence the electronic and steric properties of molecules.

In conclusion, CAS No. 865612-05-1 represents a fascinating example of how modern chemical synthesis can yield molecules with complex structures and diverse potential applications. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.